N-(2-{3-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethyl)urea

• IUPAC Name: [2-[3-[4-(2-fluorophenyl)piperazin-1-yl]piperidin-1-yl]-2-oxoethyl]urea
• InChI: InChI=1S/C18H26FN5O2/c19-15-5-1-2-6-16(15)23-10-8-22(9-11-23)14-4-3-7-24(13-14)17(25)12-21-18(20)26/h1-2,5-6,14H,3-4,7-13H2,(H3,20,21,26)
• InChI Key: CYWAJFFXVUUGPN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CNC(=O)N)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C18H26FN5O2
• Molecular Weight: 363.4 g/mol

Description

N-(2-{3-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethyl)urea, also known as NFPS, is a selective inhibitor of the glutamate transporter EAAT3. This compound has been widely studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-(2-{3-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethyl)urea selectively inhibits the glutamate transporter EAAT3, which is responsible for the reuptake of glutamate from the synaptic cleft. By inhibiting EAAT3, this compound increases the extracellular levels of glutamate, which can activate various glutamate receptors and improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to increase the extracellular levels of glutamate in the prefrontal cortex, which is associated with improved cognitive function. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in neuronal survival, differentiation, and plasticity.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-{3-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethyl)urea in lab experiments is its selective inhibition of EAAT3, which allows for the specific modulation of glutamate levels. However, this compound has limited solubility in water, which can make it difficult to use in certain experimental conditions. Additionally, this compound has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several potential future directions for the study of N-(2-{3-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethyl)urea. One direction is to further investigate its potential therapeutic applications in various neurological and psychiatric disorders. Another direction is to develop more effective delivery methods for this compound, such as prodrugs or nanocarriers, to improve its solubility and half-life. Additionally, further research is needed to fully understand the long-term effects of this compound on neuronal function and behavior.

Synthesis Methods

N-(2-{3-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethyl)urea can be synthesized by reacting 2-fluorobenzylpiperazine with 1-benzylpiperidine-4-carboxylic acid followed by reaction with isocyanate. The final product is obtained by purification using column chromatography.

Scientific Research Applications

N-(2-{3-[4-(2-fluorophenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethyl)urea has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. This compound has been shown to increase the extracellular levels of glutamate in the prefrontal cortex, which is associated with improved cognitive function. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models.